4-Azido-N-[2-(4-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 4-azido-N-[2-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H16N4O2/c1-22-15-8-2-12(3-9-15)10-11-18-16(21)13-4-6-14(7-5-13)19-20-17/h2-9H,10-11H2,1H3,(H,18,21)
• InChI Key: KLKUJUSVSUTVDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)N=[N+]=[N-]
• Molecular Formula: C16H16N4O2
• DSSTOX Substance ID: DTXSID80730979
• Molecular Weight: 296.32 g/mol
• CAS No.: 581101-37-3

Description

4-Azido-N-[2-(4-methoxyphenyl)ethyl]benzamide is a chemical compound with the molecular formula C16H16N4O2. It has a molecular weight of 296.33.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide group attached to a methoxyphenyl group via an ethyl linker. The azido group is attached to the benzamide ring.

Scientific Research Applications

Diagnostic and Therapeutic Applications

• Gastrointestinal Diagnostics and Therapies:

  • Metoclopramide, a compound structurally similar to 4-Azido-N-[2-(4-methoxyphenyl)ethyl]benzamide, is utilized in gastrointestinal diagnostics and for treating various types of vomiting and gastro-intestinal disorders. It assists in radiological identification of lesions in the small intestine and facilitates procedures like duodenal intubation and small intestine biopsy. Moreover, it's used in emergency endoscopy for upper gastro-intestinal hemorrhage and promotes gastric emptying prior to anesthesia (Pinder et al., 2012).

• Pharmacokinetics and Drug Interaction Studies:

  • The pharmacokinetic properties of Metoclopramide indicate that it significantly affects the motility of the gastro-intestinal tract and can influence the absorption rates of other drugs like salicylate, paracetamol, tetracycline, pivampicillin, ethanol, and levodopa. These insights can be crucial for understanding and predicting the interactions and effects of compounds with similar structures, including this compound (Pinder et al., 2012).

• Neurological Research and Potential Applications:

  • Metoclopramide has shown properties as a central dopaminergic antagonist in animal behavioral studies, indicating its potential in neurological research and applications. Though it does not exhibit significant antipsychotic or sedative properties in humans, its neuroleptic properties in animals suggest that similar compounds, including this compound, might have applications in studying or influencing dopaminergic pathways and related disorders (Pinder et al., 2012).

• Amyloid Imaging in Neurodegenerative Diseases:

  • Amyloid imaging techniques, which use radioligands like [18F]FDDNP and 11C-PIB, are instrumental in diagnosing and understanding Alzheimer's disease by measuring amyloid in vivo in the brain. The development of new ligands and the use of existing ones like this compound in amyloid imaging can significantly advance early detection and therapeutic evaluation in neurodegenerative diseases (Nordberg, 2007).

• Cancer Chemoprevention and Therapy:

  • Compounds like 4′-Geranyloxyferulic acid and related structures have been recognized for their anti-inflammatory and anti-tumor potential. Their protective effect on colon cancer growth and development when administered in various forms, as observed in animal studies, marks them as valuable candidates for dietary feeding colon cancer chemopreventive agents. This indicates that structurally related compounds, including this compound, may have similar applications in cancer prevention and therapy (Epifano et al., 2015).